Cas no 89517-92-0 (1-methyl-1H-imidazole-2-sulfonamide)

• Product Name: 1-methyl-1H-imidazole-2-sulfonamide
• CAS No: 89517-92-0
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• CID: 711843
• PubChem ID: 15417761
• Update Time: 2025-06-08

1-methyl-1H-imidazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-sulfonamide,1-methyl-
• 1H-Imidazole-2-sulfonamide,1-methyl-(9CI)
• SCHEMBL5610393
• CS-0261235
• AKOS011414110
• 89517-92-0
• 1-METHYLIMIDAZOLE-2-SULFONAMIDE
• Z959382470
• AT39173
• EN300-77789
• 1-methyl-1h-imidazole-2-sulfonamide
• 1-methyl-1H-imidazole-2-sulfonamide

• MDL： MFCD16687578
• Inchi： 1S/C4H7N3O2S/c1-7-3-2-6-4(7)10(5,8)9/h2-3H,1H3,(H2,5,8,9)
• InChI Key： BKQJQGVEAVLYDW-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 161.02589765g/mol
• Monoisotopic Mass: 161.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-1H-imidazole-2-sulfonamide

Recent Advances in the Study of 1-Methyl-1H-imidazole-2-sulfonamide (CAS: 89517-92-0) in Chemical Biology and Pharmaceutical Research

The compound 1-methyl-1H-imidazole-2-sulfonamide (CAS: 89517-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-methyl-1H-imidazole-2-sulfonamide as a versatile scaffold in medicinal chemistry. Its imidazole core, coupled with the sulfonamide functional group, allows for diverse chemical modifications, making it an attractive candidate for the development of novel therapeutics. Researchers have explored its potential as an inhibitor of various enzymes, including carbonic anhydrases and kinases, which are implicated in a range of diseases such as cancer, glaucoma, and metabolic disorders.

One of the key breakthroughs in the study of this compound is its application in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-1H-imidazole-2-sulfonamide exhibit enhanced bioavailability and selective binding to tumor cells, suggesting its potential in oncology. The study utilized advanced computational modeling and in vitro assays to validate these findings, paving the way for further preclinical investigations.

In addition to its therapeutic potential, recent research has also focused on the synthetic pathways for 1-methyl-1H-imidazole-2-sulfonamide. A novel, high-yield synthesis method was reported in Organic Letters, which employs green chemistry principles to minimize environmental impact. This advancement is particularly significant for scaling up production while maintaining cost-effectiveness and sustainability.

Despite these promising developments, challenges remain in the clinical translation of 1-methyl-1H-imidazole-2-sulfonamide-based therapies. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the compound's modular structure offers ample opportunities for further optimization, making it a focal point for ongoing research in the pharmaceutical industry.

In conclusion, 1-methyl-1H-imidazole-2-sulfonamide (CAS: 89517-92-0) represents a promising candidate for drug development, with recent studies underscoring its versatility and therapeutic potential. Continued research efforts are expected to unlock new applications and improve its efficacy and safety profiles, ultimately contributing to advancements in chemical biology and medicine.